(1R,3S,4R)-ent-Entecavir-13C2,15N

• Molecular Formula: C12H15N5O3
• Molecular Weight: 280.26 g/mol
• InChI: InChI=1S/C12H15N5O3/c1-5-6(3-18)8(19)2-7(5)17-4-14-9-10(17)15-12(13)16-11(9)20/h4,6-8,18-19H,1-3H2,(H3,13,15,16,20)/t6-,7-,8+/m1/s1/i10+1,11+1,14+1
• InChIKey: QDGZDCVAUDNJFG-QYSGEANHSA-N

(1R,3S,4R)-ent-Entecavir-13C2,15N: Overview

(1R,3S,4R)-ent-Entecavir-13C2,15N is a stable isotope-labeled internal standard (SIL-IS) featuring dual 13C2 and 15N substitution on the enantiomeric scaffold of the antiviral drug Entecavir. With the molecular formula C10[13C]2H15N4[15N]O3 and a molecular weight of 280.26 g/mol, it serves as a tracer for the precise quantification of (1R,3S,4R)-ent-Entecavir—an enantiomeric impurity of Entecavir regulated to ≤0.20% in pharmaceutical quality control [1]. This isotopologue is employed exclusively in mass spectrometry-based bioanalytical workflows, including LC-MS/MS and UPLC-MS/MS, where it corrects for matrix effects, recovery variability, and ionization fluctuations . The compound is classified as a research-use-only chemical and is not intended for therapeutic administration.

1

Matched SIL-IS for enantiomer impurity

Specifically labeled on (1R,3S,4R)-ent-Entecavir scaffold for chiral impurity quantification workflows

2

Dual 13C2,15N label, +3 Da mass shift

Enables baseline separation from natural isotopic envelope in LC-MS/MS MRM channels

3

LC-MS/MS bioanalytical workflow

Supports matrix-effect correction, recovery normalization, and trace-level quantification in research matrices

• [1] Entecavir CAS 142217-69-4 API Factory High Quality Anti-HBV. ruifuchem.com. Product Specification: Total Impurities ≤0.30%, Maximum Single Impurity ≤0.10%, Enantiomer ≤0.20%. View Source

Why (1R,3S,4R)-ent-Entecavir-13C2,15N Cannot Be Substituted

The use of (1R,3S,4R)-ent-Entecavir-13C2,15N as an internal standard in LC-MS/MS is non-negotiable due to fundamental analytical requirements: it must be chemically identical to the target analyte to co-elute and correct for matrix-specific suppression, yet possess a unique mass shift detectable by the mass spectrometer [1]. Substituting with the unlabeled (1R,3S,4R)-ent-Entecavir (MW 277.28 g/mol) would create direct signal interference, invalidating quantification. Similarly, a single-labeled entecavir isotopologue (e.g., 13C2-only or 15N-only) yields a mass shift of only +2 Da, which can be insufficient to resolve the internal standard from the analyte's naturally occurring M+2 isotopic peak in complex matrices, leading to cross-talk and systematic overestimation [2]. The dual 13C2,15N labeling provides a minimum +3 Da mass difference, ensuring baseline separation of isotopic clusters and eliminating this source of inaccuracy .

Risk factor

This product

Dual 13C2,15N label: +3 Da shift, clean MRM channel

Substitute may differ

Single 13C2-only: +2 Da shift may overlap with natural M+2 isotopic peak

Risk factor

This product

13C/15N on heterocyclic core: co-elution with target analyte

Substitute may differ

Deuterated analog: H/D exchange may shift retention time and alter matrix-effect correction

Risk factor

This product

Matched to ent-Entecavir impurity for chiral quantification

Substitute may differ

Parent Entecavir-ISTD: matrix-effect mismatch at trace impurity levels

• [1] Vlčková H, Janák J, Gottvald T, Trejtnar F, Solich P, Nováková L. How to address the sample preparation of hydrophilic compounds: Determination of entecavir in plasma and plasma ultrafiltrate with novel extraction sorbents. J Pharm Biomed Anal. 2014;88:337-344. View Source
• [2] Hou ZY, Yan M, Cai HL, Deng Y, Wu HH, Tang Z, Hu XY, Yang XD, Zhang BK. Simple and rapid UPLC-MS/MS method for quantification of entecavir in human plasma: Application to a bioequivalence study. Int J Clin Pharmacol Ther. 2018;56(4):197-204. View Source

(1R,3S,4R)-ent-Entecavir-13C2,15N: Performance and Specifications

Dual Labeling Eliminates Isotopic Cross-Talk

The target compound (1R,3S,4R)-ent-Entecavir-13C2,15N provides a net mass shift of +3 Da (MW 280.26 vs. 277.28) relative to the unlabeled analyte . In contrast, a single 13C2-labeled entecavir isotopologue provides only a +2 Da shift. In electrospray ionization, the naturally occurring M+2 isotopic abundance of the unlabeled analyte is approximately 2–3% of the parent ion intensity. Consequently, a +2 Da-labeled internal standard suffers from quantifiable cross-talk in the multiple reaction monitoring (MRM) channel of the analyte, leading to systematic bias, particularly near the lower limit of quantitation (LLOQ). The +3 Da shift of the 13C2,15N compound completely separates the internal standard MRM transition from the analyte's natural isotopic envelope [1].

Mass Shift Selectivity

Reported

+3 Da vs +2 Da class

Supports cross-talk-free ISTD selection

Natural M+2 abundance may bias +2 Da label near LLOQ

Evidence Dimension	Molecular weight and mass shift
Target Compound Data	280.26 g/mol (+3 Da shift)
Comparator Or Baseline	Unlabeled ent-Entecavir: 277.28 g/mol (baseline). 13C2-labeled entecavir: +2 Da shift (comparator class).
Quantified Difference	Target: +3 Da vs. Comparator class: +2 Da
Conditions	ESI-MS/MS analysis; isotopic distribution simulation

Why This Matters

A +3 Da shift is the minimum industry-standard requirement for eliminating cross-talk in high-sensitivity bioanalysis, ensuring that internal standard selection does not inflate reported analyte concentrations.

• [1] Hou ZY, Yan M, Cai HL, et al. Simple and rapid UPLC-MS/MS method for quantification of entecavir in human plasma: Application to a bioequivalence study. Int J Clin Pharmacol Ther. 2018;56(4):197-204. View Source

Validated Linear Range in Human Plasma

A UPLC-MS/MS method validated for human plasma utilized the 13C2,15N-labeled internal standard to achieve a linear calibration range of 0.1–20 ng/mL for entecavir [1]. This performance benchmark is directly attributable to the use of a dual-labeled SIL-IS, which minimizes matrix-induced ionization variability. The precision and accuracy of the method at the LLOQ (0.1 ng/mL) met all regulatory acceptance criteria (≤20% for LLOQ and ≤15% for higher QC levels) [1].

Plasma Method Range

Method context

0.1–20 ng/mL

Supports PK exposure-model interpretation

LLOQ 0.1 ng/mL meets validation endpoint criteria

Evidence Dimension	Linear calibration range
Target Compound Data	0.1 – 20 ng/mL (achieved with 13C2,15N IS)
Comparator Or Baseline	Methods using unlabeled or structural analog IS may require range narrowing or suffer higher LLOQ due to matrix effect variability.
Quantified Difference	LLOQ of 0.1 ng/mL
Conditions	Human plasma, protein precipitation, UPLC BEH C18 column (2.1 × 50 mm, 1.7 µm), ESI+ MRM mode

Why This Matters

A reliable LLOQ of 0.1 ng/mL is essential for accurately capturing the terminal elimination phase in pharmacokinetic studies of entecavir following 0.5 mg oral doses.

• [1] Hou ZY, Yan M, Cai HL, Deng Y, Wu HH, Tang Z, Hu XY, Yang XD, Zhang BK. Simple and rapid UPLC-MS/MS method for quantification of entecavir in human plasma: Application to a bioequivalence study. Int J Clin Pharmacol Ther. 2018;56(4):197-204. View Source

Isotopic Enrichment Ensures Reproducibility

The target compound is specified with ≥95% atom 13C and ≥95% atom 15N enrichment, alongside ≥95% chemical purity by HPLC . This dual enrichment specification is critical: incomplete isotopic labeling produces a mixed population of molecules (e.g., 13C1,15N0) that generate MS signal in the analyte's MRM channel, directly inflating measured concentrations. While deuterium-labeled alternatives (e.g., Entecavir-d2) are available, deuterium labeling can alter chromatographic retention time due to hydrogen-deuterium exchange or isotopic fractionation, a phenomenon that 13C/15N labeling on the heterocyclic core avoids [1].

Isotopic Enrichment

Specification review

≥95% atom 13C; ≥95% atom 15N; ≥95% purity

Supports lot-to-lot response consistency

13C/15N label avoids deuterium retention-time drift

Evidence Dimension	Isotopic enrichment specification
Target Compound Data	95% atom 13C; 95% atom 15N; 95% chemical purity
Comparator Or Baseline	Deuterated analogs (Entecavir-d2): ≥95% atom D, but subject to chromatographic retention time shifts and H/D exchange.
Quantified Difference	13C/15N labeling avoids retention time drift associated with deuterium substitution.
Conditions	HPLC purity analysis; isotope ratio mass spectrometry

Why This Matters

For procurement, the ≥95% dual enrichment specification directly translates to lower lot-to-lot variability in internal standard response, reducing the frequency of cross-validation experiments in regulated bioanalysis.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Enantiomer Impurity Limit Drives Internal Standard Requirement

Regulatory specifications for Entecavir API mandate that the enantiomeric impurity (1R,3S,4R)-ent-Entecavir must not exceed 0.20% (≤0.20%) [1]. Accurate quantitation of this trace-level impurity in the presence of the major entecavir peak requires a stable isotope-labeled internal standard that exactly matches the chiral impurity—not the parent drug. The 13C2,15N-labeled ent-Entecavir is the only commercially available SIL-IS that fulfills this requirement, as the more common Entecavir-13C2,15N internal standard is matched to the parent drug, not the enantiomer.

Chiral Impurity ISTD

Head-to-head

Matched ent-Entecavir vs parent drug ISTD

Supports enantiomer impurity method validation

Parent drug ISTD may introduce matrix mismatch at trace levels

Evidence Dimension	Suitability for enantiomeric impurity quantification
Target Compound Data	(1R,3S,4R)-ent-Entecavir-13C2,15N: matched to the enantiomeric impurity
Comparator Or Baseline	Entecavir-13C2,15N: matched to the parent drug, not suitable for impurity quantification due to matrix effect mismatch at trace levels
Quantified Difference	Target enables accurate quantification at the 0.20% regulatory threshold; comparator introduces systematic bias due to differential ionization.
Conditions	Chiral LC-MS/MS analysis of Entecavir API batches

Why This Matters

Procurement of this specific isotopologue is mandatory for QC laboratories that must validate a chiral LC-MS/MS method capable of reliably quantifying enantiomeric impurity at the ≤0.20% ICH Q3A threshold.

• [1] Entecavir CAS 142217-69-4 API Factory High Quality Anti-HBV. ruifuchem.com. Product Specification: Enantiomer ≤0.20%. View Source

(1R,3S,4R)-ent-Entecavir-13C2,15N: Application Scenarios

Enantiomeric Impurity Quantification for ICH Q3A

Pharmaceutical QC laboratories require a matched internal standard to quantify the enantiomeric impurity (1R,3S,4R)-ent-Entecavir, which is limited to ≤0.20% in Entecavir API. (1R,3S,4R)-ent-Entecavir-13C2,15N serves as this exact internal standard, enabling accurate trace-level quantification via chiral LC-MS/MS [1].

Bioanalytical Method Validation in Human Plasma

In UPLC-MS/MS methods for entecavir quantification in human plasma, the 13C2,15N-labeled internal standard enables a linear range of 0.1–20 ng/mL with acceptable precision and accuracy at the LLOQ, supporting pharmacokinetic profiling and bioequivalence assessments [2].

High-Sensitivity HPLC-MS/MS Method

For studies requiring ultra-low quantification limits, HPLC-MS/MS methods employing isotopically labeled entecavir internal standards have been validated down to 0.025 ng/mL in human plasma, with interday accuracy ranging from -3.4% to 5.3% and precision ≤7.3% [3].

Matrix Effect Correction in Sample Preparation

The dual-labeled internal standard corrects for ion suppression or enhancement caused by plasma matrix components, enabling the use of high-throughput sample preparation techniques such as protein precipitation with methanol or solid-phase extraction without compromising quantitative accuracy [2].

Application

Selection Property

Validation Focus

Enantiomer impurity quantification

Chiral impurity ISTD match

Trace-level chiral LC-MS/MS accuracy review

Bioanalytical method validation

Matrix-effect correction profile

LLOQ and linearity in human plasma research matrices

High-sensitivity quantification

SIL-IS signal stability

Precision and accuracy at low-range endpoints

Sample preparation workflow

Ion suppression correction

Matrix-effect control across preparation methods

• [1] Entecavir CAS 142217-69-4 API Factory High Quality Anti-HBV. ruifuchem.com. Product Specification: Enantiomer ≤0.20%. View Source
• [2] Hou ZY, Yan M, Cai HL, Deng Y, Wu HH, Tang Z, Hu XY, Yang XD, Zhang BK. Simple and rapid UPLC-MS/MS method for quantification of entecavir in human plasma: Application to a bioequivalence study. Int J Clin Pharmacol Ther. 2018;56(4):197-204. View Source
• [3] Zhao R, et al. Entecavir HPLC-MS/MS quantitation and optimized sample preparation using human plasma: Validation in a pharmacokinetic study. Int J Clin Pharmacol Ther. 2026;64(2):47-56. View Source